Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate

• IUPAC Name: tert-butyl 5,5-dimethoxypiperidine-3-carboxylate
• InChI: InChI=1S/C12H23NO4/c1-11(2,3)17-10(14)9-6-12(15-4,16-5)8-13-7-9/h9,13H,6-8H2,1-5H3
• InChI Key: FUGZOHJJZFJVNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CC(CNC1)(OC)OC
• Molecular Formula: C12H23NO4
• Molecular Weight: 245.32 g/mol

Description

“Tert-butyl 5,5-dimethoxypiperidine-3-carboxylate” is a chemical compound. Based on its name, it likely contains a piperidine ring, which is a common feature in many pharmaceuticals and other active compounds. The tert-butyl group and the dimethoxy groups could potentially make the compound more lipophilic, which could affect its behavior in biological systems.

Molecular Structure Analysis

The compound likely contains a piperidine ring, a common structural motif in many active compounds. The tert-butyl group is a bulky group that could affect the compound’s conformation and how it interacts with biological targets. The dimethoxy groups could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The piperidine nitrogen could potentially act as a base or nucleophile, and the ester could potentially be hydrolyzed under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the tert-butyl and dimethoxy groups could potentially make the compound more lipophilic.

Mechanism of Action

Without specific information on the biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s biologically active, it could potentially interact with biological targets through the piperidine nitrogen or the ester group.

Safety and Hazards

As with any chemical compound, appropriate safety precautions should be taken when handling this compound. Without specific safety data for this compound, it’s difficult to provide detailed safety and hazard information.